Cas no 59997-48-7 (3-Buten-2-one, 4-ethoxy-4-(methylamino)-)
59997-48-7 structure
Product Name:3-Buten-2-one, 4-ethoxy-4-(methylamino)-
CAS No:59997-48-7
MF:C7H13NO2
MW:143.183622121811
CID:336585
PubChem ID:71442561
Update Time:2025-04-19
3-Buten-2-one, 4-ethoxy-4-(methylamino)- Chemical and Physical Properties
Names and Identifiers
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- 3-Buten-2-one, 4-ethoxy-4-(methylamino)-
- 4-ethoxy-4-(methylamino)but-3-en-2-one
- 59997-48-7
- DTXSID70851445
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- Inchi: 1S/C7H13NO2/c1-4-10-7(8-3)5-6(2)9/h5,8H,4H2,1-3H3
- InChI Key: BWNRHPPFJWWUNK-UHFFFAOYSA-N
- SMILES: O(CC)C(=CC(C)=O)NC
Computed Properties
- Exact Mass: 143.09469
- Monoisotopic Mass: 143.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.3
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- PSA: 38.33
3-Buten-2-one, 4-ethoxy-4-(methylamino)- Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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